Cas no 2229157-58-6 (2-amino-5-(thiophen-3-yl)pentan-1-ol)

• Product Name: 2-amino-5-(thiophen-3-yl)pentan-1-ol
• CAS No: 2229157-58-6
• MF: C₉H₁₅NOS
• MW: 185.286501169205
• CID: 6482861
• PubChem ID: 165626637
• Update Time: 2025-06-08

2-amino-5-(thiophen-3-yl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(thiophen-3-yl)pentan-1-ol
• EN300-1783944
• 2229157-58-6

• Inchi： 1S/C9H15NOS/c10-9(6-11)3-1-2-8-4-5-12-7-8/h4-5,7,9,11H,1-3,6,10H2
• InChI Key： JRLMTYYBZNIVDN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCCC(CO)N

Computed Properties

• Exact Mass: 185.08743528g/mol
• Monoisotopic Mass: 185.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.5Ų

Additional information on 2-amino-5-(thiophen-3-yl)pentan-1-ol

Comprehensive Overview of 2-amino-5-(thiophen-3-yl)pentan-1-ol (CAS No. 2229157-58-6)

2-amino-5-(thiophen-3-yl)pentan-1-ol (CAS No. 2229157-58-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a thiophene ring, a five-membered heterocycle containing sulfur, which is known for its electron-rich nature and versatility in drug design. The presence of both an amino group and a hydroxyl group in its structure makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for heterocyclic compounds like 2-amino-5-(thiophen-3-yl)pentan-1-ol has surged, driven by their applications in precision medicine and targeted drug delivery. Researchers are particularly interested in its potential role in modulating neurotransmitter activity, a hot topic in the study of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's thiophene moiety is also being explored for its ability to enhance bioavailability and metabolic stability, critical factors in modern drug development.

The synthesis of 2-amino-5-(thiophen-3-yl)pentan-1-ol typically involves multi-step organic reactions, including Grignard reactions and reductive amination, to achieve high purity and yield. Its CAS number (2229157-58-6) serves as a unique identifier in chemical databases, facilitating easier retrieval for researchers. Given the growing interest in sustainable chemistry, efforts are underway to optimize its synthesis using green chemistry principles, such as reducing solvent waste and employing catalytic methods.

From a commercial perspective, 2-amino-5-(thiophen-3-yl)pentan-1-ol is increasingly sought after by contract research organizations (CROs) and pharmaceutical companies engaged in high-throughput screening. Its applications extend beyond medicine, with potential uses in agrochemicals and material science, particularly in the design of conductive polymers. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing next-generation therapeutics and smart materials.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 2-amino-5-(thiophen-3-yl)pentan-1-ol is crucial. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are being employed to predict its interactions with biological targets. These insights are invaluable for optimizing its efficacy and minimizing off-target effects, aligning with the broader trend toward personalized medicine.

In summary, 2-amino-5-(thiophen-3-yl)pentan-1-ol (CAS No. 2229157-58-6) represents a promising scaffold in modern chemistry, with applications spanning drug discovery, materials engineering, and beyond. Its unique combination of functional groups and heterocyclic architecture positions it as a key player in addressing some of today's most pressing scientific challenges.